Cas no 29514-28-1 (1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone)

• Product Name: 1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone
• CAS No: 29514-28-1
• MF: C₉H₁₂O₆
• MW: 216.187983512878
• CID: 240440
• PubChem ID: 2759245
• Update Time: 2025-04-19

1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone Chemical and Physical Properties

Names and Identifiers

• b-L-Idofuranuronic acid,1,2-O-(1-methylethylidene)-, g-lactone
• 1,2-O-Isopropylidene-β-L-idofuranurono-6,3-lactone
• 1,2-O-isopropylidene-α-D-glucofuranurono-γ-lactone
• (1S,2R,6R,8R,9R)-9-HYDROXY-4,4-DIMETHYL-3,5,7,11- TETRAOXATRICYCLO[6.3.0.0^{2,6}]UNDECAN-10-ONE
• 1,2-O-ISOPROPYLIDENE-BETA-L-IDOFURANURONIC ACID, GAMMA-LACTONE
• 1,2-O-Isopropylidene-Beta-L-idofuranurono-6,3-lactone
• 1,2-O-ISOPROPYLIDENE-B-L-IDOFURANOSYLURONO-6,3-LACTONE
• 1,2-O-ISOPROPYLIDENE-SS-L-IDOFURANURONO-6,3-LACTONE
• 20513-98-8
• 1,2-O-Isopropylidene-?-L-idofuranurono-6,3-lactone
• (1S,2R,6R,8R,9R)-9-Hydroxy-4,4-dimethyl-3,5,7,11-tetraoxatricyclo[6.3.0.0^{2,6}]undecan-10-one
• (3AR,3bS,6R,6aR,7aR)-6-hydroxy-2,2-dimethyltetrahydrofuro[2',3':4,5]furo[2,3-d][1,3]dioxol-5(3bH)-one
• beta-L-Idofuranuronic acid, 1,2-O-(1-methylethylidene)-, gamma-lactone
• 1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone
• SCHEMBL15084863
• (1S,2R,6R,8R,9R)-9-hydroxy-4,4-dimethyl-3,5,7,11-tetraoxatricyclo[6.3.0.0?,?]undecan-10-one
• D-Glucurono-6,3-lactone acetonide
• SS-4723
• W-202227
• CS-0450631
• AKOS025393568
• 29514-28-1
• (1S,2R,6R,8R,9R)-9-hydroxy-4,4-dimethyl-3,5,7,11-tetraoxatricyclo[6.3.0.02,6]undecan-10-one
• (1S,2R,6R,8R,9R)-9-HYDROXY-4,4-DIMETHYL-3,5,7,11-TETRAOXATRICYCLO[6.3.0.0(2),?]UNDECAN-10-ONE

• Inchi： 1S/C9H12O6/c1-9(2)14-6-5-4(13-8(6)15-9)3(10)7(11)12-5/h3-6,8,10H,1-2H3/t3-,4-,5+,6-,8-/m1/s1
• InChI Key： BDBGJSXZKMTMGP-QOHYDMMQSA-N
• SMILES： O1[C@H]2[C@@H]([C@@H]3[C@H]1[C@H](C(=O)O3)O)OC(C)(C)O2

Computed Properties

• Exact Mass: 216.06300
• Monoisotopic Mass: 216.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 104-107°C
• Boiling Point: 386.0±42.0 °C at 760 mmHg
• Flash Point: 158.8±21.4 °C
• PSA: 74.22000
• LogP: -0.85090
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Isosorbides